1-ethyl-5-[(2-fluorophenoxy)methyl]-1H-pyrazol-3-amine

• IUPAC Name: 1-ethyl-5-[(2-fluorophenoxy)methyl]pyrazol-3-amine
• InChI: InChI=1S/C12H14FN3O/c1-2-16-9(7-12(14)15-16)8-17-11-6-4-3-5-10(11)13/h3-7H,2,8H2,1H3,(H2,14,15)
• InChI Key: LLMVTSWAAYMJEX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)N)COC2=CC=CC=C2F
• Molecular Formula: C12H14FN3O
• Molecular Weight: 235.26 g/mol

Description

This compound is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. The presence of the fluorophenoxy group suggests that this compound might have unique properties compared to other pyrazoles.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, an ethyl group attached to one of the nitrogen atoms of the pyrazole, and a fluorophenoxy group attached to the 5-position of the pyrazole.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions, including substitutions and additions, depending on the substituents present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the fluorine atom might increase its stability and lipophilicity.

Future Directions

The study of pyrazole derivatives is an active area of research due to their wide range of biological activities. Future research could explore the potential applications of this compound in various fields, such as medicinal chemistry.